Cas no 268212-34-6 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(methylsulfonyl)-, methyl ester)

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(methylsulfonyl)-, methyl ester structure
268212-34-6 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(methylsulfonyl)-, methyl ester
CAS No:268212-34-6
MF:C10H10N2O4S
MW:254.262401103973
CID:835253
Update Time:2026-04-29

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(methylsulfonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-(methylsulfonyl)-, methyl ester
    • Methyl 5-(methylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
    • Inchi: InChI=1S/C10H10N2O4S/c1-16-10(13)8-4-6-3-7(17(2,14)15)5-11-9(6)12-8/h3-5H,1-2H3,(H,11,12)
    • InChI Key: LQNGYLVYOYGEIC-UHFFFAOYSA-N
    • SMILES: COC(=O)C1=CC2=CC(=CN=C2N1)S(=O)(=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
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